Cas no 952836-05-4 (4-(7-ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(7-ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 952836-05-4
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5957480
• PubChem ID: 16864027
• Update Time: 2025-10-28

4-(7-ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(7-ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• 4-(7-ethoxy-1-benzofuran-2-carbonyl)-1,3-dihydroquinoxalin-2-one
• AKOS024651438
• F2487-0355
• 952836-05-4
• 4-(7-ethoxybenzofuran-2-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one

• Inchi： 1S/C19H16N2O4/c1-2-24-15-9-5-6-12-10-16(25-18(12)15)19(23)21-11-17(22)20-13-7-3-4-8-14(13)21/h3-10H,2,11H2,1H3,(H,20,22)
• InChI Key： GKRMQRHCXMPTAD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(C2=CC3=CC=CC(OCC)=C3O2)=O)CC1=O

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(7-ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

4-(7-Ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

The compound 4-(7-Ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 952836-05-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of tetrahydroquinoxalines, which are known for their structural versatility and bioactivity. The molecule incorporates a benzofuran moiety, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The ethoxy group attached to the benzofuran ring adds further complexity to the structure, enhancing its potential for interactions with biological systems.

Recent studies have highlighted the importance of tetrahydroquinoxalines in drug discovery. These compounds are often investigated for their ability to modulate cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The integration of a benzofuran group into the tetrahydroquinoxaline framework introduces new opportunities for exploring its pharmacological properties. For instance, researchers have reported that similar compounds exhibit potent anti-proliferative activity against various cancer cell lines, suggesting their potential as anti-cancer agents.

The synthesis of 4-(7-Ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent coupling with the tetrahydroquinoxaline moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the compound.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, it has demonstrated selective inhibition of certain kinases involved in cell signaling pathways. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Furthermore, computational studies using molecular docking have revealed that the compound binds effectively to key residues in its target proteins, providing insights into its mechanism of action.

The structural features of 4-(7-Ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one also make it an attractive candidate for exploring its role in other therapeutic areas. For instance, its ability to penetrate cellular membranes suggests potential applications in treating conditions where drug delivery is a challenge. Additionally, ongoing research is focused on modifying the ethoxy group to enhance solubility and stability without compromising bioactivity.

From a materials science perspective, this compound exhibits interesting physical properties that could be harnessed for applications in nanotechnology and electronics. Its rigid structure and conjugated system make it a potential candidate for use in organic semiconductors or light-emitting diodes (LEDs). Initial experiments have shown that thin films prepared from this compound exhibit favorable electrical properties under specific conditions.

In conclusion, 4-(7-Ethoxy-1-benzofuran-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 952836-05-4) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity position it as a valuable tool for advancing both medical research and technological innovation.